Cas no 660398-05-0 ( )
structure
Product Name:
CAS No:660398-05-0
MF:C12H13NO
MW:187.237723112106
CID:963039
PubChem ID:45091399
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 7-(1-methylethoxy)- (9CI)
- DB-287686
- 7-Isopropoxyisoquinoline
- Isoquinoline, 7-(1-methylethoxy)-
- 660398-05-0
-
-
- Inchi： 1S/C12H13NO/c1-9(2)14-12-4-3-10-5-6-13-8-11(10)7-12/h3-9H,1-2H3
- InChI Key： IFYSEPKNNJHKGH-UHFFFAOYSA-N
- SMILES： O(C1C=CC2C=CN=CC=2C=1)C(C)C
Computed Properties
- Exact Mass: 187.09979
- Monoisotopic Mass: 187.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 22.1A^2
Experimental Properties
- PSA: 22.12
Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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